Cas no 162157-02-0 ((4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole;carbanide;cyclopentene;iron(2+))

• Product name: (4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole;carbanide;cyclopentene;iron(2+)
• CAS No: 162157-02-0
• MF: C₁₉H₃₃FeNO
• MW: 347.316426992416
• CID: 5061148

(4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole;carbanide;cyclopentene;iron(2+) Chemical and Physical Properties

Names and Identifiers

• (4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole;carbanide;cyclopentene;iron(2+)

• Inchi： 1S/C12H19NO.C5H8.2CH3.Fe/c1-12(2,3)10-8-14-11(13-10)9-6-4-5-7-9;1-2-4-5-3-1;;;/h4,6,9-10H,5,7-8H2,1-3H3;1-2H,3-5H2;2*1H3;/q;;2*-1;+2/t9?,10-;;;;/m1..../s1
• InChI Key： CLLORWCJQZWHQI-VDENCFJGSA-N
• SMILES： [Fe+2].O1C(C2C=CCC2)=N[C@H](C1)C(C)(C)C.C1CC=CC1.[CH3-].[CH3-]

Computed Properties

• Exact Mass: 347.191150 g/mol
• Monoisotopic Mass: 347.191150 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 347.3
• Topological Polar Surface Area: 21.6

Additional information on (4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole;carbanide;cyclopentene;iron(2+)

Recent Advances in the Study of (4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole and Related Compounds

The compound (4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole (CAS: 162157-02-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This oxazole derivative, along with its related compounds such as carbanide, cyclopentene, and iron(2+) complexes, has shown promising potential in various applications, including catalysis, drug discovery, and material science. This research brief aims to summarize the latest findings and advancements related to these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and characterization of (4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole and its derivatives. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate their structural properties. The compound's unique stereochemistry and functional groups make it a valuable scaffold for designing novel bioactive molecules. Researchers have also explored its role as a ligand in iron(2+) complexes, which exhibit interesting catalytic properties in organic transformations.

In the context of medicinal chemistry, the oxazole core of (4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole has been investigated for its potential as a pharmacophore. Preliminary in vitro studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory activities. The incorporation of cyclopentene and carbanide moieties has been shown to modulate the compound's bioavailability and target specificity, opening new avenues for drug development.

Another area of interest is the application of these compounds in catalysis. Iron(2+) complexes featuring (4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole as a ligand have demonstrated high efficiency in C-H activation and cross-coupling reactions. These findings highlight the compound's versatility and potential for use in sustainable and cost-effective catalytic processes. Further mechanistic studies are underway to optimize reaction conditions and expand the scope of these transformations.

In conclusion, the recent research on (4S)-4-Tert-butyl-2-cyclopent-2-en-1-yl-4,5-dihydro-1,3-oxazole and its related compounds underscores their multifaceted applications in chemical biology and medicinal chemistry. The structural insights, biological activities, and catalytic properties of these compounds provide a solid foundation for future investigations. Continued exploration of their potential is expected to yield significant contributions to the field, particularly in drug discovery and green chemistry.